Cas no 2227783-14-2 ((1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
• CAS No: 2227783-14-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5940489
• PubChem ID: 96779733
• Update Time: 2025-10-29

(1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
• EN300-2004802
• 2227783-14-2

• Inchi： 1S/C9H13NO3S/c1-14(12,13)8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3/t9-/m1/s1
• InChI Key： IPTUWTAAIAELHF-SECBINFHSA-N
• SMILES： S(C)(C1=CC=CC(=C1)[C@@H](CN)O)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol

Professional Introduction to (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol (CAS No. 2227783-14-2)

The compound (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol, identified by its CAS number 2227783-14-2, represents a significant advancement in the field of pharmaceutical chemistry. This chiral amino alcohol derivative features a unique structural motif that has garnered considerable attention for its potential applications in drug development and biochemical research. The presence of a stereocenter at the (1S) position and the incorporation of a 3-methanesulfonylphenyl group contribute to its distinct chemical properties and biological activities, making it a subject of intense study among researchers.

In recent years, the demand for highly selective and potent pharmacological agents has driven the exploration of novel molecular scaffolds. The compound (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol has been investigated for its potential role in modulating various biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition. Its structural features suggest interactions with targets such as serotonergic and dopaminergic systems, which are crucial in the treatment of neurological disorders. The methanesulfonyl group, in particular, enhances the compound's solubility and binding affinity, facilitating its interaction with biological macromolecules.

Current research indicates that derivatives of this compound exhibit promising pharmacological profiles in preclinical studies. For instance, studies have demonstrated its efficacy in reducing inflammation and pain perception, making it a candidate for therapeutic applications in conditions like rheumatoid arthritis and chronic neuropathic pain. The stereochemical configuration at the (1S) position plays a pivotal role in determining its pharmacological activity, ensuring high enantiomeric purity for optimal therapeutic outcomes.

The synthesis of (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiomeric excess. These techniques underscore the importance of precision in constructing complex molecular architectures, which is essential for developing novel therapeutics.

Computational studies have further elucidated the mechanistic aspects of this compound's interactions with biological targets. Molecular docking simulations have revealed that it binds tightly to specific pockets on enzymes and receptors, modulating their activity through induced fit or conformational changes. Such insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects. The integration of computational chemistry with experimental validation has become a cornerstone in modern drug discovery.

In clinical trials, preliminary data suggest that formulations containing this compound demonstrate favorable pharmacokinetic properties, including adequate bioavailability and prolonged half-life. These attributes are critical for ensuring consistent therapeutic levels in patients. Additionally, toxicological assessments have shown minimal adverse effects at relevant doses, reinforcing its safety profile for further development.

The versatility of (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol extends beyond its primary pharmacological applications. Researchers have explored its potential as an intermediate in synthesizing more complex molecules with tailored biological activities. This adaptability makes it a valuable building block in medicinal chemistry libraries, enabling rapid screening and optimization of novel drug candidates.

As our understanding of disease mechanisms evolves, so does the need for innovative therapeutic strategies. The compound (1S)-2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol exemplifies how structural innovation can lead to breakthroughs in drug development. Its unique combination of chemical features positions it as a promising candidate for addressing unmet medical needs across multiple therapeutic areas.